Cas no 35449-53-7 (Carbamodithioic acid, (1-propyl-1,2-ethanediyl)bis-)

• Product Name: Carbamodithioic acid, (1-propyl-1,2-ethanediyl)bis-
• CAS No: 35449-53-7
• MF: C₇H₁₄N₂S₄
• MW: 254.459455966949
• CID: 292557
• PubChem ID: 71360901
• Update Time: 2025-04-19

Carbamodithioic acid, (1-propyl-1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, (1-propyl-1,2-ethanediyl)bis-
• 1-(dithiocarboxyamino)pentan-2-ylcarbamodithioic acid
• Pentane-1,2-diyldicarbamodithioic acid
• DTXSID30784664
• 35449-53-7

• Inchi： 1S/C7H14N2S4/c1-2-3-5(9-7(12)13)4-8-6(10)11/h5H,2-4H2,1H3,(H2,8,10,11)(H2,9,12,13)
• InChI Key： QJKATJMTUJBZGM-UHFFFAOYSA-N
• SMILES： SC(NC(CNC(=S)S)CCC)=S

Computed Properties

• Exact Mass: 254.00422
• Monoisotopic Mass: 254.00398315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 24.06